Isoquinoline
Isoquinoline
Isoquinoline, also known as 2-benzazine or benzo[c]pyridine, belongs to the class of organic compounds known as isoquinolines and derivatives. These are aromatic polycyclic compounds containing an isoquinoline moiety, which consists of a benzene ring fused to a pyridine ring and forming benzo[c]pyridine. Isoquinoline exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, isoquinoline is primarily located in the cytoplasm. Isoquinoline can be converted into perfluoro-N-methyldecahydroisoquinoline. Isoquinoline has a sweet, anise, and balsam taste.
Isoquinoline is an ortho-fused heteroarene that is a benzopyridine in which the N atom not directly attached to the benzene ring. It is a mancude organic heterobicyclic parent, an azaarene, an ortho-fused heteroarene and a member of isoquinolines.
Isoquinoline is an ortho-fused heteroarene that is a benzopyridine in which the N atom not directly attached to the benzene ring. It is a mancude organic heterobicyclic parent, an azaarene, an ortho-fused heteroarene and a member of isoquinolines.
Brand Name:
Vulcanchem
CAS No.:
119-65-3
VCID:
VC0145761
InChI:
InChI=1S/C9H7N/c1-2-4-9-7-10-6-5-8(9)3-1/h1-7H
SMILES:
C1=CC=C2C=NC=CC2=C1
Molecular Formula:
C9H7N
Molecular Weight:
129.16 g/mol
Isoquinoline
CAS No.: 119-65-3
Reference Standards
VCID: VC0145761
Molecular Formula: C9H7N
Molecular Weight: 129.16 g/mol
| CAS No. | 119-65-3 |
|---|---|
| Product Name | Isoquinoline |
| Molecular Formula | C9H7N |
| Molecular Weight | 129.16 g/mol |
| IUPAC Name | isoquinoline |
| Standard InChI | InChI=1S/C9H7N/c1-2-4-9-7-10-6-5-8(9)3-1/h1-7H |
| Standard InChIKey | AWJUIBRHMBBTKR-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C=NC=CC2=C1 |
| Canonical SMILES | C1=CC=C2C=NC=CC2=C1 |
| Boiling Point | 243.2 °C 238 °C |
| Density | d204 1.1 Relative density (water = 1): 1.09 1.097-1.103 |
| Flash Point | 101 °C c.c. |
| Melting Point | 26.47 °C Mp 25.5-26 ° 25.5-26°C -15 °C |
| Physical Description | Liquid; OtherSolid Solid COLOURLESS HYGROSCOPIC LIQUID WITH CHARACTERISTIC ODOUR. TURNS BROWN ON EXPOSURE TO LIGHT. Colourless liquid, hygroscopic platelets when solid; Heavy-sweet balsamic, herbaceous aroma |
| Description | Isoquinoline, also known as 2-benzazine or benzo[c]pyridine, belongs to the class of organic compounds known as isoquinolines and derivatives. These are aromatic polycyclic compounds containing an isoquinoline moiety, which consists of a benzene ring fused to a pyridine ring and forming benzo[c]pyridine. Isoquinoline exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, isoquinoline is primarily located in the cytoplasm. Isoquinoline can be converted into perfluoro-N-methyldecahydroisoquinoline. Isoquinoline has a sweet, anise, and balsam taste. Isoquinoline is an ortho-fused heteroarene that is a benzopyridine in which the N atom not directly attached to the benzene ring. It is a mancude organic heterobicyclic parent, an azaarene, an ortho-fused heteroarene and a member of isoquinolines. |
| Related CAS | 21364-46-5 (hydrochloride) |
| Solubility | 4520 mg/L (at 25 °C) 0.03 M 4.52 mg/mL at 25 °C Solubility in water, g/100ml at 20 °C: 0.61 (very poor) Slightly soluble in water Soluble (in ethanol) |
| Synonyms | isoquinoline isoquinoline conjugate acid isoquinoline hydrobromide isoquinoline hydrochloride isoquinoline hydroiodide isoquinoline sulfate (1:1) |
| Vapor Density | Relative vapor density (air = 1): 4.5 |
| Vapor Pressure | 0.07 mmHg Vapor pressure, Pa at 20 °C: 8 |
| PubChem Compound | 8405 |
| Last Modified | Nov 11 2021 |
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